Cas no 12014-56-1 (Cerium(IV) hydroxide)

• Product Name: Cerium(IV) hydroxide
• CAS No: 12014-56-1
• MF: CeH₄O₄
• MW: 208.145358085632
• CID: 48729
• PubChem ID: 24859054
• Update Time: 2025-05-23

Cerium(IV) hydroxide Chemical and Physical Properties

Names and Identifiers

• Cerium(IV) hydroxide
• Ceriumhydroxidemin
• Ceriumhydroxide
• Cerium hydrate
• Cerium tetrahydroxide
• Cerium(IV) oxide
• (T-4)-Ceriumhydroxide
• Cer(IV)-hydroxid
• CERIC HYDROXIDE
• CERIC OXIDE HYDRATED
• Cerium(IV) Oxide,Hydrated
• Cerium(IV)hydrate
• ceriumperhydroxide
• Copper(II) acetate Monohydrate
• Ceriumhydroxide (Ce(OH)4) (6CI,7CI,8CI)
• Cerium (IV) hydroxide
• CERIUM (IV) OXIDE HYDRATED
• CERIUM (III) HYDROXIDE
• CERIUM HYDROXIDE
• ceric hydroxide,cerium hydroxide
• Cerium(IV) hydroxide, min. 85%

• MDL： MFCD00010927
• Inchi： 1S/Ce.4H2O/h;4*1H2/q+4;;;;/p-4
• InChI Key： WTVAYLQYAWAHAX-UHFFFAOYSA-J
• SMILES： [Ce](O)(O)(O)O

Computed Properties

• Exact Mass: 207.91600
• Monoisotopic Mass: 211.947693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 3.6
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 4

Experimental Properties

• Color/Form: Light yellow or brownish yellow powder, insoluble in water and weak acid, soluble in concentrated acid, forming corresponding salt
• Boiling Point: No data available
• Flash Point: °C
• Solubility: 不溶于水；溶于浓酸溶液
• PSA: 80.92000
• LogP: -0.70720
• Solubility: Insoluble in water and weak acid, soluble in concentrated acid

Cerium(IV) hydroxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3262
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36
• Packing Group：III
• Hazard Level：8
• Storage Condition：Sealed storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide hydroxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Cerium(IV) hydroxide

Cerium(IV) Hydroxide: A Comprehensive Overview

Cerium(IV) hydroxide, also known as ceric hydroxide, is a rare earth compound with the CAS number 12014-56-1. This compound is represented by the chemical formula Ce(OH)₄ and is widely recognized for its unique properties and diverse applications in various industries. Cerium(IV) hydroxide has been a subject of extensive research due to its potential in catalysis, environmental remediation, and advanced materials development.

The synthesis of cerium(IV) hydroxide typically involves the precipitation of ceric ions from aqueous solutions under controlled pH conditions. Recent studies have focused on optimizing these synthesis methods to enhance the purity and crystallinity of the resulting product. For instance, researchers have explored the use of sol-gel techniques and hydrothermal synthesis to produce nanoscale cerium(IV) hydroxide particles with improved surface area and catalytic activity.

One of the most promising applications of cerium(IV) hydroxide is in the field of photocatalysis. The compound exhibits excellent photocatalytic properties due to its ability to absorb ultraviolet light and generate reactive oxygen species. Recent advancements have demonstrated its effectiveness in degrading organic pollutants in water under sunlight, making it a potential candidate for environmental cleanup applications. For example, a study published in 2023 highlighted the use of cerium(IV) hydroxide as a cost-effective photocatalyst for removing pharmaceutical residues from wastewater.

In addition to its photocatalytic applications, cerium(IV) hydroxide has also found utility in the biomedical field. Research has shown that it can serve as a biocompatible material for drug delivery systems. Its ability to encapsulate and release drugs in a controlled manner makes it an attractive option for targeted therapy. Furthermore, recent investigations into its compatibility with human cells have revealed minimal cytotoxicity, further supporting its potential use in medical applications.

The electronic and magnetic properties of cerium(IV) hydroxide have also been explored for their relevance in advanced materials science. Studies have shown that it exhibits interesting magnetic behaviors at low temperatures, which could be harnessed for applications in spintronics and magnetic storage devices. Moreover, its high thermal stability makes it suitable for use in high-temperature environments, such as in catalytic converters or industrial furnaces.

Despite its numerous advantages, the handling and storage of cerium(IV) hydroxide require careful consideration due to its sensitivity to moisture and air exposure. Researchers have developed innovative encapsulation techniques to preserve its stability under ambient conditions. These advancements have significantly improved the practicality of cerium(IV) hydroxide for industrial-scale applications.

In conclusion, cerium(IV) hydroxide (CAS No. 12014-56-1) stands out as a versatile compound with immense potential across multiple domains. From environmental remediation to biomedical applications, its unique properties continue to drive cutting-edge research and development efforts. As scientists delve deeper into understanding its behavior and optimizing its synthesis methods, cerium(IV) hydroxide is poised to play an increasingly important role in shaping future technologies.